Cas no 117571-33-2 (4-Methyl-2-(phenylmethoxy)benzoic acid)

• Product Name: 4-Methyl-2-(phenylmethoxy)benzoic acid
• CAS No: 117571-33-2
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 5074518
• PubChem ID: 14519881
• Update Time: 2024-03-01

4-Methyl-2-(phenylmethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(phenylmethoxy)benzoic acid
• 2-benzyloxy-4-methylbenzoic acid
• 4-methyl-2-phenylmethoxybenzoic acid
• 4-methyl-2-phenylmethoxy-benzoic acid

• Inchi： 1S/C15H14O3/c1-11-7-8-13(15(16)17)14(9-11)18-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3,(H,16,17)
• InChI Key： MNOSCNFUQKKVEV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1C=C(C)C=CC=1C(=O)O

Computed Properties

• Exact Mass: 242.094294304g/mol
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids